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Compound of Interest

2-(2-Bromo-4-
Compound Name: o
fluorophenyl)acetonitrile

cat. No.: B1268558

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.
Always refer to the official SDS before handling this chemical.

Introduction

2-(2-Bromo-4-fluorophenyl)acetonitrile is a halogenated aromatic nitrile used in chemical
synthesis and proteomics research.[1][2] Its chemical structure, featuring a bromine atom, a
fluorine atom, and a cyano group, contributes to its reactivity and potential hazards.[1] This

guide provides a detailed overview of the available safety data for this compound, compiled
from various sources.

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
2-(2-Bromo-4-fluorophenyl)acetonitrile is classified as a hazardous substance. The available
information suggests the following hazard statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.
e H332: Harmful if inhaled.
o H335: May cause respiratory irritation.

The signal word for this compound is "Warning", and the corresponding GHS pictogram is the
exclamation mark (GHSQ7).

Physical and Chemical Properties

Quantitative data on the physical and chemical properties of 2-(2-Bromo-4-
fluorophenyl)acetonitrile is limited in publicly available literature. The following table
summarizes the available information.

Property Value Source
Molecular Formula CsHsBrFN [1112][3]
Molecular Weight 214.04 g/mol [1112][3]
CAS Number 61150-58-1 [1][21[3]
Appearance Solid

Note: Data for properties such as boiling point, melting point, flash point, and density for this
specific compound are not readily available. Researchers should exercise extreme caution and
handle the substance as potentially hazardous.

Toxicological Information

Detailed toxicological studies specifically for 2-(2-Bromo-4-fluorophenyl)acetonitrile are not
widely published. The hazard classification suggests acute toxicity upon ingestion, skin contact,
and inhalation.[1] The primary mechanism of acute toxicity for many nitriles is the metabolic
release of cyanide ions.

General Experimental Protocol for Acute Oral Toxicity
(LD50) Determination in Rodents (Based on general
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principles for nitriles):

o Animal Model: Typically, mice or rats are used.

o Dosage Preparation: The test substance is dissolved or suspended in a suitable vehicle
(e.g., corn ail, distilled water with a suspending agent).

» Administration: A single dose of the substance is administered to the animals via oral
gavage.

o Dose Levels: Arange of dose levels is used to establish a dose-response relationship.

e Observation: Animals are observed for signs of toxicity and mortality for a specified period
(typically 14 days).

o Data Analysis: The LD50 value (the dose estimated to be lethal to 50% of the animals) is
calculated using appropriate statistical methods.

This is a generalized protocol and specific study designs may vary.

First Aid Measures

In the event of exposure to 2-(2-Bromo-4-fluorophenyl)acetonitrile, the following first aid
measures are recommended. A decision-making workflow for first responders is illustrated in
the diagram below.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Rinse mouth.

Remove contaminated clothing. Do NOT induce vomiting

Move to fresh air. W e e T 6P ST AT EEn Rinse cautiously with water for several minutes.
Keep at rest in a position comfortable for breathing. plenty p : Remove contact lenses, if present and easy to do.

Call a POISON CENTER or doctor/physician.
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Caption: First aid workflow for exposure to 2-(2-Bromo-4-fluorophenyl)acetonitrile.

Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 2-(2-Bromo-4-
fluorophenyl)acetonitrile. The following diagram outlines the recommended workflow for safe
laboratory handling.

Start: Handling of Hazardous Chemical

Wear Appropriate PPE:
- Safety glasses/goggles
- Chemical-resistant gloves
- Lab coat

Work in a well-ventilated area,
preferably a chemical fume hood.

Avoid contact with skin, eyes, and clothing.
Avoid inhalation of dust/fumes.

Store in a tightly closed container
in a dry, cool, and well-ventilated place.

Dispose of waste according to
institutional and local regulations.

End of Procedure
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Caption: Safe laboratory handling workflow for hazardous chemicals.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

o Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.

o Respiratory Protection: If working outside of a fume hood or if dust/vapors are generated,
use a NIOSH-approved respirator with an appropriate cartridge.

Accidental Release Measures

In case of a spill or release, follow these general procedures:

Evacuate: Immediately evacuate the area.
o Ventilate: Ensure adequate ventilation.
o Containment: Prevent further leakage or spillage if safe to do so.

o Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable
container for disposal. Do not allow the chemical to enter drains.

» Decontamination: Clean the spill area thoroughly.

Disposal Considerations

Dispose of 2-(2-Bromo-4-fluorophenyl)acetonitrile and its containers in accordance with
local, regional, and national regulations. Do not dispose of it with regular waste or into the
environment.

This technical guide provides a summary of the currently available safety information for 2-(2-
Bromo-4-fluorophenyl)acetonitrile. It is imperative for all personnel handling this chemical to
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be thoroughly trained in safe laboratory practices and to have access to and understand the
complete Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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